Cas no 1339197-94-2 (1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol)

• Product Name: 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol
• CAS No: 1339197-94-2
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 5323497
• Update Time: 2025-05-24

1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-thieno[2,3-d]pyrimidin-4-yl-
• 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol

• Inchi： 1S/C10H11N3OS/c14-7-1-3-13(5-7)9-8-2-4-15-10(8)12-6-11-9/h2,4,6-7,14H,1,3,5H2
• InChI Key： ZWBRXZWGQGUJDD-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3SC=CC3=2)CCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol

Comprehensive Overview of 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol (CAS No. 1339197-94-2): Properties, Applications, and Research Insights

The compound 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol (CAS No. 1339197-94-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This thienopyrimidine derivative combines a pyrrolidin-3-ol moiety with a thieno[2,3-d]pyrimidine core, making it a promising scaffold for drug discovery and material science applications. Researchers are particularly interested in its role as a kinase inhibitor precursor and its potential in modulating protein-protein interactions.

In recent years, the demand for small-molecule therapeutics and heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol aligns with these trends, as its structure is amenable to modifications that enhance selectivity and bioavailability. Its CAS No. 1339197-94-2 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry and drug design.

The thienopyrimidine scaffold, a key component of this compound, is known for its versatility in binding to biological targets. When combined with the pyrrolidin-3-ol group, the molecule exhibits improved solubility and metabolic stability—a critical factor in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These properties make it a valuable candidate for high-throughput screening and lead optimization in oncology and inflammatory disease research.

From a synthetic chemistry perspective, 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring its derivatives to fine-tune electronic and steric effects, which could lead to novel kinase inhibitors or allosteric modulators. The compound’s CAS No. 1339197-94-2 is often cross-referenced in patents related to cancer therapeutics and neurodegenerative diseases, highlighting its interdisciplinary appeal.

Environmental and green chemistry considerations are also shaping the study of this compound. With growing interest in sustainable synthesis methods, scientists are investigating catalytic routes to produce 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol with minimal waste. Its potential as a biocompatible intermediate aligns with the pharmaceutical industry’s shift toward eco-friendly processes.

In summary, 1-{thieno[2,3-d]pyrimidin-4-yl}pyrrolidin-3-ol (CAS No. 1339197-94-2) represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its thienopyrimidine core and pyrrolidin-3-ol functional group offer a rich platform for innovation, addressing contemporary challenges in precision medicine and green synthesis. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and beyond.